sn-Glycerol 3-phosphate

Specification

• Description: Sn-glycerol 3-phosphate is an sn-glycerol 3-phosphate having unsubstituted hydroxy groups. It has a role as a human metabolite, a plant metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a glycerol 1-phosphate and a member of sn-glycerol 3-phosphates. It is functionally related to a glycerol. It is a conjugate acid of a sn-glycerol 3-phosphate(2-). It is an enantiomer of a sn-glycerol 1-phosphate.; glycerol-3-phosphate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; sn-Glycerol 3-phosphate is a natural product found in Glycine max, Vicia faba, and other organisms with data available.; Glycerol 3-phosphate is a metabolite found in or produced by Saccharomyces cerevisiae.; Any salt or ester of glycerophosphoric acid.
• CAS No.: 17989-41-2
• Molecular Formula: C3H9O6P
• Molecular Weight: 172.07 g/mol
• IUPAC Name: [(2R)-2,3-dihydroxypropyl] dihydrogen phosphate
• Standard InChI: InChI=1S/C3H9O6P/c4-1-3(5)2-9-10(6,7)8/h3-5H,1-2H2,(H2,6,7,8)/t3-/m1/s1
• Standard InChI Key: AWUCVROLDVIAJX-GSVOUGTGSA-N
• Isomeric SMILES: C([C@H](COP(=O)(O)O)O)O
• SMILES: C(C(COP(=O)(O)O)O)O
• Canonical SMILES: C(C(COP(=O)(O)O)O)O
• Melting Point: 102 - 104 °C